Cas no 2229684-16-4 (3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid
• CAS No: 2229684-16-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5937768
• PubChem ID: 154882389
• Update Time: 2025-10-23

3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid
• AKOS040891460
• 3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]prop-2-enoic acid
• EN300-1776408
• (E)-3-[1-(2-Methylpropyl)pyrazol-3-yl]prop-2-enoic acid
• 2229684-16-4
• (2E)-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]prop-2-enoic acid

• Inchi： 1S/C10H14N2O2/c1-8(2)7-12-6-5-9(11-12)3-4-10(13)14/h3-6,8H,7H2,1-2H3,(H,13,14)/b4-3+
• InChI Key： FKBKQWHQEVLACM-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1C=CN(CC(C)C)N=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid

Research Briefing on 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid (CAS: 2229684-16-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as promising scaffolds for drug development. Among these, 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid (CAS: 2229684-16-4) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid belongs to the class of α,β-unsaturated carboxylic acids, which are known for their reactivity and ability to participate in various chemical transformations. The presence of the pyrazole ring, a heterocyclic moiety with two adjacent nitrogen atoms, further enhances the compound's potential for interactions with biological targets. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular attention to the stereoselective formation of the prop-2-enoic acid moiety.

In terms of biological activity, preliminary studies have demonstrated that 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, the compound has shown activity against cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. These findings suggest potential applications in the development of anti-inflammatory agents, although further structure-activity relationship (SAR) studies are needed to optimize its potency and selectivity.

Recent pharmacological evaluations have also explored the compound's potential as a modulator of protein-protein interactions (PPIs). The α,β-unsaturated carbonyl group present in the structure may serve as a Michael acceptor, enabling covalent binding to nucleophilic residues in target proteins. This mechanism has been exploited in the design of targeted covalent inhibitors, a growing area in drug discovery. Computational docking studies have predicted favorable interactions between 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid and specific protein pockets, providing a basis for future medicinal chemistry optimization.

From a drug development perspective, the physicochemical properties of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid have been characterized. The compound exhibits moderate solubility in aqueous buffers at physiological pH, which may influence its bioavailability. Recent formulation studies have explored various salt forms and prodrug strategies to improve its pharmacokinetic profile. Additionally, metabolic stability assays have been conducted to assess its susceptibility to hepatic metabolism, an important consideration for oral drug candidates.

In conclusion, 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enoic acid (CAS: 2229684-16-4) represents a promising scaffold for further medicinal chemistry exploration. While current research has established its basic biological activities and physicochemical properties, more extensive preclinical studies are warranted to fully evaluate its therapeutic potential. Future directions may include the synthesis of analogs to explore SAR, detailed mechanistic studies of its biological targets, and optimization of its drug-like properties. The compound's unique structural features position it as a valuable starting point for the development of novel therapeutic agents in areas such as inflammation and targeted covalent inhibition.